Cas no 1071866-31-3 (6-({(tert-butoxy)carbonyl(methyl)amino}methyl)pyridine-3-carboxylic acid)

• Product Name: 6-({(tert-butoxy)carbonyl(methyl)amino}methyl)pyridine-3-carboxylic acid
• CAS No: 1071866-31-3
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 6287676
• PubChem ID: 59332901
• Update Time: 2025-05-25

6-({(tert-butoxy)carbonyl(methyl)amino}methyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-({(tert-butoxy)carbonyl(methyl)amino}methyl)pyridine-3-carboxylic acid
• SCHEMBL2847467
• 6-({[(tert-butoxy)carbonyl](methyl)amino}methyl)pyridine-3-carboxylic acid
• EN300-1071116
• 6-[[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]pyridine-3-carboxylic acid
• 1071866-31-3

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(18)15(4)8-10-6-5-9(7-14-10)11(16)17/h5-7H,8H2,1-4H3,(H,16,17)
• InChI Key： HZVCTQAAIJBRBQ-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC1C=CC(C(=O)O)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.7Ų

Additional information on 6-({(tert-butoxy)carbonyl(methyl)amino}methyl)pyridine-3-carboxylic acid

6-({(tert-butoxy)carbonyl(methyl)amino}methyl)pyridine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1071866-31-3, known as 6-({(tert-butoxy)carbonyl(methyl)amino}methyl)pyridine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a carboxylic acid group and a substituted amino methyl group. The presence of the tert-butoxy and carbonyl groups introduces interesting electronic and steric properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules. The pyridine ring serves as a rigid framework that can be easily functionalized to introduce diverse substituents, enhancing its pharmacokinetic properties. For instance, researchers have explored the use of this compound as a precursor for synthesizing HIV protease inhibitors, where its ability to form stable hydrogen bonds with the active site of the enzyme has proven advantageous.

In addition to its medicinal applications, 6-({(tert-butoxy)carbonyl(methyl)amino}methyl)pyridine-3-carboxylic acid has also been investigated for its role in materials science. The carboxylic acid group can participate in various polymerization reactions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating biodegradable materials for sustainable packaging solutions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Key steps include the introduction of the tert-butoxy carbonyl group via nucleophilic substitution and subsequent functionalization to install the amino methyl group. Modern synthetic methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the efficiency and scalability of this process.

From an environmental standpoint, researchers have emphasized the importance of green chemistry principles in the synthesis and application of this compound. The use of renewable feedstocks and energy-efficient reaction conditions has been proposed to minimize its ecological footprint. For example, recent studies have explored the use of biomass-derived solvents for dissolving intermediates during synthesis, reducing reliance on hazardous organic solvents.

Looking ahead, the versatility of 6-({(tert-butoxy)carbonyl(methyl)amino}methyl)pyridine-3-carboxylic acid suggests that it will continue to play a pivotal role in both academic research and industrial applications. Its ability to serve as a versatile scaffold for constructing complex molecular architectures makes it an invaluable tool in modern organic synthesis. As research progresses, we can expect further innovations that will unlock new potentials for this intriguing compound.